Cas no 142776-10-1 ( )

structure
Product name:
CAS No:142776-10-1
MF:C8H11F3N2O
MW:208.180952310562
CID:903470
Chemical and Physical Properties
Names and Identifiers
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- 2,5-Diazabicyclo[2.2.1]heptane, 1-methyl-2-(trifluoroacetyl)-, (1R)- (9CI)
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- Inchi: 1S/C8H11F3N2O/c1-7-2-5(12-4-7)3-13(7)6(14)8(9,10)11/h5,12H,2-4H2,1H3/t5?,7-/m1/s1
- InChI Key: JZDPKWJDLPSRGI-NQPNHJOESA-N
- SMILES: [C@@]12(C)CC(NC1)CN2C(C(F)(F)F)=O
Computed Properties
- Exact Mass: 208.08243
- Monoisotopic Mass: 208.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3A^2
Experimental Properties
- PSA: 32.34
Related Literature
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Bo Sun,Dandan Rao,Yuhai Sun RSC Adv., 2016,6, 62858-62865
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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